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An In-depth Technical Guide to N-Acetyl-L-carnosine (NAC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl-L-carnosine (NAC), a naturally occurring dipeptide, is the acetylated form of L-
carnosine.[1][2] This derivatization confers enhanced stability, particularly against enzymatic
degradation by carnosinase, allowing for greater bioavailability and efficacy in various biological
systems.[2] Primarily recognized for its potent antioxidant and anti-glycation properties, NAC
has emerged as a compound of significant interest in ophthalmology, particularly in the
research and development of therapies for age-related cataracts.[1][2] This guide provides a
comprehensive overview of the chemical properties, biological activities, and potential
therapeutic applications of N-Acetyl-L-carnosine, supported by experimental insights and
methodologies.

Core Chemical & Physical Properties

N-Acetyl-L-carnosine is a dipeptide composed of N-acetyl-3-alanine and L-histidine.[3] Its
chemical structure is foundational to its stability and function. The acetylation of the primary
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amine in the B-alanine residue protects the molecule from rapid hydrolysis by the enzyme
carnosinase.[2] This key modification allows NAC to act as a more stable pro-drug of L-
carnosine, delivering the active compound to target tissues over a prolonged period.[4]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Acetylcarnosine
https://cdn.caymanchem.com/cdn/insert/18817.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 56353-15-2 [3]
Molecular Formula C11H16N4Oa4 [31[5][6]
Molecular Weight 268.27 g/mol [31[5][6]
(2S)-2-(3-
acetamidopropanoylamino)-3-
IUPAC Name o ) [3]
(1H-imidazol-5-yl)propanoic
acid
White to off-white crystalline
Appearance ) [1107]
solid
) ) 159-161 °C (decomposes),
Melting Point [6]
253 °C
Boiling Point 775.9 °C
Flash Point 423 °C [6]
Soluble in water (approx. 250
mg/mL, may require
sonication)[5][7][8], slightl
Solubility JPIL7E). shghtly [41[51[7118]

soluble in methanol, and
soluble in DMSO (approx. 0.5
mg/mL)[4]

Stability & Storage

Store as a solid at -20°C for up

to 4 years.[4] In solvent, store

at -80°C for up to 6 months.[7]

Aqueous solutions are not
recommended for storage for

more than one day.[4] Keep

away from moisture and direct

sunlight.[5]

[41051[7]

Mechanism of Action: A Focus on Ocular Health
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The primary therapeutic interest in N-Acetyl-L-carnosine lies in its potential to combat the
progression of cataracts. Its mechanism of action is multifaceted, revolving around its potent
antioxidant and anti-glycation activities within the crystalline lens of the eye.

Antioxidant Properties

NAC functions as a powerful scavenger of reactive oxygen species (ROS). Oxidative stress is a
key pathological factor in the formation of cataracts, leading to lipid peroxidation and damage
to lens proteins. NAC has been demonstrated to reduce the accumulation of malondialdehyde
(MDA), a marker of lipid peroxidation, in liposomal systems.[1][4]

Anti-glycation Activity

Glycation, the non-enzymatic reaction between proteins and reducing sugars, is another critical
factor in cataractogenesis. This process leads to the cross-linking of lens crystallin proteins,
resulting in opacification. L-carnosine, the active metabolite of NAC, is a potent anti-glycating
agent. By acting as a stable carrier, NAC delivers L-carnosine to the aqueous humor of the
eye, where it can exert its protective effects against glycation.

The proposed signaling pathway for NAC's action in the eye is illustrated below:
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Caption: Proposed mechanism of N-Acetyl-L-carnosine in cataract prevention.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1439256/docs?utm_src=pdf-body-img#cas-number-6090-37-5-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols & Methodologies

Preparation of a 1% (w/v) N-Acetyl-L-carnosine
Ophthalmic Solution

This protocol describes the preparation of a sterile ophthalmic solution suitable for preclinical
research, based on formulations used in published studies.[1][5]

Materials:

e N-Acetyl-L-carnosine powder (=98% purity)

o Sterile phosphate-buffered saline (PBS), pH 7.2
o Sterile 0.22 um syringe filters

 Sterile vials for storage

 Ultrasonic water bath

e Laminar flow hood

Procedure:

Weighing: In a laminar flow hood, accurately weigh 1.0 g of N-Acetyl-L-carnosine powder.
» Dissolution: Transfer the powder to a sterile beaker containing 90 mL of sterile PBS.

o Solubilization: Place the beaker in an ultrasonic water bath to facilitate dissolution.[7][8]
Sonication is recommended to achieve full solubility at this concentration.[5][7][8]

» Volume Adjustment: Once fully dissolved, transfer the solution to a 100 mL sterile graduated
cylinder and adjust the final volume to 100 mL with sterile PBS.

« Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 pm
syringe filter into a sterile final container. This step is critical to ensure the sterility of the
ophthalmic preparation.
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 Aliquoting & Storage: Aliquot the sterile solution into smaller, single-use sterile vials. Store at
2-8°C and use within one day for optimal stability.[4]

Experimental Workflow: In Vivo Canine Cataract Model

The following workflow outlines a typical experimental design for evaluating the efficacy of N-
Acetyl-L-carnosine in a canine model of age-related cataracts.[1][4]

Phase 1: Study Setup Phase 2: Treatment Phase 3: Evaluation
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Click to download full resolution via product page

Caption: Workflow for an in vivo study of NAC on canine cataracts.

Safety & Handling

For laboratory and research use, standard safety precautions should be observed. This
includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. Avoid inhalation of the powder and direct contact with skin and eyes. In case of
contact, rinse thoroughly with water.

Conclusion

N-Acetyl-L-carnosine stands out as a promising molecule, particularly in the field of
ophthalmology. Its enhanced stability compared to its parent compound, L-carnosine, coupled
with its potent antioxidant and anti-glycation properties, makes it a compelling candidate for
further research and development. The methodologies and data presented in this guide offer a
solid foundation for scientists and researchers aiming to explore the full therapeutic potential of
this intriguing dipeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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